Cas no 844879-03-4 (4-BROMO-3',5'-DIFLUOROBENZOPHENONE)

4-BROMO-3',5'-DIFLUOROBENZOPHENONE structure
844879-03-4 structure
Product Name:4-BROMO-3',5'-DIFLUOROBENZOPHENONE
CAS No:844879-03-4
MF:C13H7BrF2O
MW:297.094889879227
CID:892676
PubChem ID:2756920
Update Time:2025-04-19

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-3',5'-DIFLUOROBENZOPHENONE
    • (4-bromophenyl)-(3,5-difluorophenyl)methanone
    • PC2358
    • MFCD06201446
    • A840815
    • AKOS009339756
    • DTXSID50373635
    • [3,5-bis(fluoranyl)phenyl]-(4-bromophenyl)methanone
    • (4-bromophenyl)(3,5-difluorophenyl)methanone
    • 844879-03-4
    • MDL: MFCD06201446
    • Inchi: 1S/C13H7BrF2O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
    • InChI Key: NSSPHHIIJGNZTB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 295.96500
  • Monoisotopic Mass: 295.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.546
  • Boiling Point: 361.2°C at 760 mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.577
  • PSA: 17.07000
  • LogP: 3.95830

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Security Information

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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4-BROMO-3',5'-DIFLUOROBENZOPHENONE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:844879-03-4)4-BROMO-3',5'-DIFLUOROBENZOPHENONE
Order Number:A840815
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):287.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:844879-03-4)4-BROMO-3',5'-DIFLUOROBENZOPHENONE
A840815
Purity:99%
Quantity:1g
Price ($):287.0
Email